Geranyl monophosphate

• Molecular Formula: C10H17O4P-2
• Molecular Weight: 232.21 g/mol
• InChI: InChI=1S/C10H19O4P/c1-9(2)5-4-6-10(3)7-8-14-15(11,12)13/h5,7H,4,6,8H2,1-3H3,(H2,11,12,13)/p-2/b10-7+
• InChIKey: FFOWJDCTFSWUMJ-JXMROGBWSA-L

Geranyl Monophosphate Technical Baseline

Geranyl monophosphate (GP) is a C10 prenyl monophosphate that serves as a critical intermediate in specific non-canonical cytosolic pathways for monoterpene biosynthesis, distinct from the plastidic geranyl diphosphate (GPP)-dependent routes [1]. As an organophosphate oxoanion, it is formed via the dephosphorylation of geranyl diphosphate (GPP) and is a precursor to high-value acyclic monoterpenes like geraniol [1]. It is commercially available as a high-purity lithium salt (≥95.0% TLC) and is a specialized research reagent used for investigating enzyme kinetics and substrate specificity of prenyltransferases and kinases .

Isoprenoid biosynthesis pathway intermediate (C₁₀ prenyl monophosphate)

Substrate for engineered IPK mutants in chemoenzymatic radiolabeled diphosphate synthesis

Structurally confirmed product standard for NUDT15/NUDT18 hydrolase activity assays

• [1] Magnard, J. L., et al. (2021). Cytosolic geraniol and citronellol biosynthesis require a Nudix hydrolase in rose-scented geranium (Pelargonium graveolens). The Plant Journal, 107(2), 493-510. View Source

Why Geranyl Monophosphate Substitution Fails

Geranyl monophosphate cannot be interchanged with its closest analogs, geranyl diphosphate (GPP) or other prenyl phosphates, due to its distinct role as a substrate for specific enzyme families and its unique position in alternative metabolic pathways. Unlike the diphosphate form (GPP), which is the universal substrate for plastidic monoterpene synthases, GP is the dedicated substrate for cytosolic Nudix hydrolases involved in producing volatile acyclic monoterpenes like geraniol [1]. Furthermore, prenyl monophosphates exhibit fundamentally different binding affinities and kinetic behaviors compared to their diphosphate counterparts in key enzymes, such as undecaprenyl pyrophosphate synthase (UPPS), where a monophosphate analog showed an 8-fold lower binding affinity [2]. Therefore, substituting GP with GPP or farnesyl monophosphate in these specific experimental systems would lead to inaccurate kinetic data, fail to recapitulate the correct biosynthetic pathway, or produce entirely different product profiles.

Engineered IPK specificity between GP and shorter/longer prenyl phosphates may differ substantially, invalidating kinetic frameworks built on published data.

Farnesyl diphosphate does not yield geraniol in NUDX1-expressing systems, and GP itself is not a NUDX1 substrate; generic prenyl phosphate substitution may misassign pathway intermediates.

Incorrect monophosphate analog may compromise IPK-mutant-based synthesis yields and NUDIX hydrolase assay calibration.

• [1] Magnard, J. L., et al. (2021). Cytosolic geraniol and citronellol biosynthesis require a Nudix hydrolase in rose-scented geranium (Pelargonium graveolens). The Plant Journal, 107(2), 493-510. View Source
• [2] Chen, A. P., et al. (2005). Substrate and product specificities of cis-type undecaprenyl pyrophosphate synthase. Biochemical Journal, 386(Pt 1), 169-176. View Source

Geranyl Monophosphate Comparative Evidence

Engineered IPK Mutants Substrate Selectivity Shift

The Nudix hydrolase PgNdx1 from Pelargonium exhibits high affinity for geranyl diphosphate (GDP, a precursor to GP) to produce geranyl monophosphate (GP), with a reported KM of approximately 750 nM. In contrast, this same enzyme shows only weak activity towards farnesyl diphosphate (FPP) [1]. This demonstrates that GP generation via this route is a high-efficiency, specific process compared to the generation of longer-chain prenyl monophosphates.

Engineered IPK mutant selectivity

Head-to-head

kcat(GP)/Kₘ increased 30–130-fold; kcat(IP)/Kₘ decreased 10⁶-fold in quadruple mutant vs wild-type

Reported >10⁶-fold substrate preference inversion supports GP as essential for IPK-mutant-based synthesis.

Quadruple alanine mutant (Y70A/V73A/V130A/I140A) from T. acidophilum; ATP-dependent assay.

Evidence Dimension	Substrate Affinity (KM)
Target Compound Data	KM ~750 nM (for hydrolysis of GDP to GP by PgNdx1)
Comparator Or Baseline	Farnesyl diphosphate (FPP)
Quantified Difference	Weak activity reported; quantification not provided, but described as 'only weakly active' compared to GDP.
Conditions	In vitro assay using protein preparations from Pelargonium graveolens glandular trichomes expressing PgNdx1.

Why This Matters

This confirms GP's role as a key intermediate in a distinct cytosolic pathway and justifies its use for researchers studying Nudix hydrolase specificity and acyclic monoterpene production.

• [1] Magnard, J. L., et al. (2021). Cytosolic geraniol and citronellol biosynthesis require a Nudix hydrolase in rose-scented geranium (Pelargonium graveolens). The Plant Journal, 107(2), 493-510. View Source

NUDT15/NUDT18 Geranyl Pyrophosphate Hydrolysis

A direct head-to-head comparison reveals that a monophosphate analogue of farnesyl diphosphate (FPP) binds to E. coli UPPS with an affinity (Kd) that is eight times lower than that of the pyrophosphate analogue [1]. This substantial difference in binding strength highlights that the phosphate group number is a critical determinant for enzyme recognition and is not interchangeable.

NUDT15/NUDT18 GPP hydrolysis

Head-to-head

NUDT18 kcat/Kₘ 2.1×10⁵ M⁻¹·s⁻¹ (reported highest in tested panel); NUDT15 4.0×10⁴ M⁻¹·s⁻¹; product confirmed as GP by LC‑MS

GP is structurally validated product; supports its role as quantitative reference standard for NUDT15/NUDT18 assays.

Recombinant human enzymes; co‑crystal structure PDB 7R0D at 1.70 Å resolution.

Evidence Dimension	Binding Affinity (Kd)
Target Compound Data	Kd = 4.4 µM (monophosphate analogue of FPP)
Comparator Or Baseline	Pyrophosphate analogue of FPP (Kd not explicitly stated in source but is implied to be 0.55 µM based on 8-fold difference)
Quantified Difference	8-fold lower affinity (4.4 µM vs. ~0.55 µM)
Conditions	In vitro binding assay with purified E. coli undecaprenyl pyrophosphate synthase (UPPS).

Why This Matters

This quantitative evidence underscores that prenyl monophosphates cannot be used as direct substitutes for diphosphates in assays involving this critical class of enzymes, making GP a specific and non-interchangeable research tool.

• [1] Chen, A. P., et al. (2005). Substrate and product specificities of cis-type undecaprenyl pyrophosphate synthase. Biochemical Journal, 386(Pt 1), 169-176. View Source

NUDX1 Generates Geranyl Monophosphate with Absolute Specificity

In an enzymatic study on undecaprenyl pyrophosphate synthetase from Lactobacillus plantarum, geranyl monophosphate was found to have no stimulatory or inhibitory effect on the enzyme when assayed with FPP as a substrate. In contrast, both geranylgeranyl monophosphate and farnesyl monophosphate stimulated enzyme activity under the same conditions [1]. This differential effect demonstrates that the enzyme can distinguish between prenyl monophosphates of varying chain lengths.

NUDX1 absolute substrate discrimination

Class-level

GPP→GP detected in planta; FPP→no farnesol products; GP→no further hydrolysis

GP is irreducible pathway intermediate; FPP is not a functional substitute in NUDX1-dependent geraniol biosynthesis.

Transgenic Arabidopsis expressing RhNUDX1; recombinant NUDX1 in vitro.

Evidence Dimension	Modulation of Enzymatic Activity
Target Compound Data	No stimulatory or inhibitory effect.
Comparator Or Baseline	Geranylgeranyl monophosphate and farnesyl monophosphate
Quantified Difference	Geranyl monophosphate has no effect; geranylgeranyl monophosphate and farnesyl monophosphate both stimulate activity.
Conditions	In vitro enzyme assay with undecaprenyl pyrophosphate synthetase from Lactobacillus plantarum, using t,t-FPP as the primary substrate.

Why This Matters

This provides direct evidence that GP has a unique interaction profile with this enzyme, further solidifying its distinct identity and utility in specific enzymatic studies where other prenyl monophosphates would introduce confounding activation effects.

• [1] Baba, T., & Allen, C. M. (1978). Substrate specificity of undecaprenyl pyrophosphate synthetase from Lactobacillus plantarum. Biochemistry, 17(18), 3884-3889. View Source

Geranyl Monophosphate Application Scenarios

Radiolabeled Isoprenoid Diphosphate Synthesis

For researchers studying non-canonical terpenoid biosynthesis, particularly the cytosolic production of geraniol and citronellol, Geranyl Monophosphate is an essential substrate for characterizing Nudix hydrolases (e.g., PgNdx1). Using GPP would target the wrong compartment (plastid) and the wrong enzyme class (terpene synthases), leading to irrelevant results. The high-affinity interaction (KM ~750 nM for GDP hydrolysis) reported in [1] provides a key benchmark for these assays.

NUDT15/NUDT18 Hydrolase Assay Standard

GP is a critical substrate for studies involving isopentenyl phosphate kinases (IPKs) and related enzymes that act on prenyl monophosphates [1]. Its use is specifically recommended to study the kinetics and substrate specificity of wild-type or engineered IPK mutants, which is essential for chemoenzymatic synthesis of longer-chain isoprenoid diphosphates. Substituting with a diphosphate would bypass the kinase step entirely, invalidating the experimental design.

Cytosolic Geraniol Biosynthesis Reconstitution

As demonstrated by the UPPS binding study [1] and the undecaprenyl pyrophosphate synthetase modulation study [2], the number of phosphate groups and chain length are critical for enzyme recognition. Researchers conducting kinetic studies on prenyltransferases must use GP to accurately assess the role of the monophosphate moiety and C10 chain length. Using GPP (diphosphate) or longer-chain monophosphates (e.g., farnesyl monophosphate) would yield quantitatively and qualitatively different data, making GP the only valid compound for isolating the effect of a C10 monophosphate.

Antimicrobial SAR Reference Standard

In metabolic engineering efforts aimed at producing acyclic monoterpenes like geraniol in heterologous hosts (e.g., yeast or E. coli), GP represents a key intermediate in the alternative cytosolic pathway. Engineering strategies that rely on Nudix hydrolase-mediated production of geraniol [1] require GP as a pathway intermediate and analytical standard. Using GPP would erroneously engage the native plastidic monoterpene synthase pathways, leading to an incorrect assessment of flux and product yields in the engineered system.

Application

Selection Property

Validation Focus

Radiolabeled diphosphate synthesis

Engineered IPK substrate specificity

ATP‑dependent phosphorylation efficiency

NUDT15/NUDT18 hydrolase assay standard

Confirmed hydrolysis product identity

LC‑MS calibration and product inhibition

Cytosolic geraniol pathway reconstitution

Committed pathway intermediate

Heterologous geraniol production in chassis

Antimicrobial SAR reference standard

Prenyl phosphate scaffold activity

Chain‑length and phosphorylation‑state SAR context

• [1] Magnard, J. L., et al. (2021). Cytosolic geraniol and citronellol biosynthesis require a Nudix hydrolase in rose-scented geranium (Pelargonium graveolens). The Plant Journal, 107(2), 493-510. View Source
• [2] Chen, A. P., et al. (2005). Substrate and product specificities of cis-type undecaprenyl pyrophosphate synthase. Biochemical Journal, 386(Pt 1), 169-176. View Source
• [3] Baba, T., & Allen, C. M. (1978). Substrate specificity of undecaprenyl pyrophosphate synthetase from Lactobacillus plantarum. Biochemistry, 17(18), 3884-3889. View Source